Cas no 68952-43-2 (2-(3-Fluorophenyl)propan-2-amine hydrochloride)

• Product Name: 2-(3-Fluorophenyl)propan-2-amine hydrochloride
• CAS No: 68952-43-2
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD00130517
• CID: 503011
• Update Time: 2025-11-02

2-(3-Fluorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Oils, star anise
• ANISE OIL
• ANISE
• ANISEED OIL
• ANISE SEED OIL, NATURE IDENTICAL
• ANISE STAR OIL
• FEMA 2094
• FEMA 2096
• FEMA 2095
• STAR ANISEED OIL
• STAR ANISE OIL
• Illicium verum
• Badiane
• 2-(3-Fluorophenyl)propan-2-amine hydrochloride
• AK164905
• 2-(3-fluorophenyl)propan-2-amine;hydrochloride
• Oils,star anise
• Oils,staranise
• Illicimverumoleum
• ANISEOILSTAR

• MDL： MFCD00130517
• Inchi： 1S/C9H12FN.ClH/c1-9(2,11)7-4-3-5-8(10)6-7;/h3-6H,11H2,1-2H3;1H
• InChI Key： XJXOAYCHHIFQRA-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.980 g/mL at 25 °C(lit.)
• Boiling Point: 232 °C(lit.)
• Flash Point: 199 °F
• Refractive Index: n20/D 1.554(lit.)
• FEMA: 2096 | ANISE, STAR, OIL (ILLICIUM VERUM HOOK, F.)
• Optical Activity: [α]20/D −1°, neat

2-(3-Fluorophenyl)propan-2-amine hydrochloride Security Information

• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： 26-36/37
• FLUKA BRAND F CODES：8
• RTECS：BZ4200000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Fluorophenyl)propan-2-amine hydrochloride

Comprehensive Guide to 2-(3-Fluorophenyl)propan-2-amine hydrochloride (CAS No. 68952-43-2): Properties, Applications, and Market Insights

2-(3-Fluorophenyl)propan-2-amine hydrochloride (CAS No. 68952-43-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorophenyl moiety, is widely studied for its potential applications in medicinal chemistry and material science. With the increasing demand for fluorinated compounds in drug development, 2-(3-Fluorophenyl)propan-2-amine hydrochloride stands out due to its versatile reactivity and stability.

The molecular structure of 2-(3-Fluorophenyl)propan-2-amine hydrochloride includes a propan-2-amine backbone attached to a 3-fluorophenyl ring, which enhances its electronic properties. This structural feature makes it a valuable intermediate in synthesizing more complex molecules. Researchers often explore its role in creating bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The presence of the fluorine atom also improves metabolic stability, a critical factor in drug design.

In recent years, the interest in 2-(3-Fluorophenyl)propan-2-amine hydrochloride has surged due to its potential applications in neuropharmacology. Studies suggest that fluorinated compounds like this one may influence neurotransmitter systems, making them candidates for treating neurological disorders. This aligns with the growing focus on mental health therapeutics, a hot topic in both scientific and public domains. Searches for "fluorinated CNS drugs" and "amine-based pharmaceuticals" have increased, reflecting the compound's relevance.

From a synthetic chemistry perspective, 2-(3-Fluorophenyl)propan-2-amine hydrochloride serves as a building block for heterocyclic compounds. Its reactivity allows for modifications that can lead to novel drug candidates or functional materials. The compound's solubility in polar solvents and stability under various conditions further enhance its utility in laboratory settings. These properties are frequently discussed in forums and research papers, particularly in contexts like "fluorine in drug discovery" and "amine derivatives in synthesis."

The market for 2-(3-Fluorophenyl)propan-2-amine hydrochloride is expanding, driven by its applications in pharmaceutical intermediates and research chemicals. Suppliers and manufacturers highlight its purity and consistency, which are critical for reproducible results in academic and industrial labs. Online queries such as "buy 2-(3-Fluorophenyl)propan-2-amine hydrochloride" and "CAS 68952-43-2 suppliers" indicate a steady demand. Additionally, the compound's role in high-throughput screening and medicinal chemistry libraries adds to its commercial value.

Safety and handling of 2-(3-Fluorophenyl)propan-2-amine hydrochloride are also key considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed. Researchers often search for "safe handling of fluorinated amines" and "storage conditions for amine hydrochlorides," underscoring the need for clear guidelines. The compound's stability under standard conditions makes it a practical choice for many experimental setups.

In conclusion, 2-(3-Fluorophenyl)propan-2-amine hydrochloride (CAS No. 68952-43-2) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its structural features, combined with the growing interest in fluorinated bioactive molecules, position it as a valuable tool for scientists. Whether you're exploring new drug leads or investigating amine chemistry, this compound offers numerous opportunities for innovation. As the scientific community continues to uncover its applications, 2-(3-Fluorophenyl)propan-2-amine hydrochloride will likely remain a topic of interest in both academic and industrial circles.